Cas no 1338653-70-5 (3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine)

• Product Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine
• CAS No: 1338653-70-5
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 4589238
• Update Time: 2025-08-03

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine
• [3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine
• 3-Cyclopropyl-5-(2-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole
• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine

• Inchi： 1S/C10H11N5O/c11-14-9-7(2-1-5-12-9)10-13-8(15-16-10)6-3-4-6/h1-2,5-6H,3-4,11H2,(H,12,14)
• InChI Key： JCQLKJUOLDOXKV-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=CC=C1C1ON=C(C2CC2)N=1

Additional information on 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine

Comprehensive Overview of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine (CAS No. 1338653-70-5)

The compound 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine (CAS No. 1338653-70-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular framework combining a pyridine ring, a 1,2,4-oxadiazole moiety, and a hydrazine functional group, this compound exhibits versatile chemical properties. Researchers are particularly interested in its potential applications as a bioactive scaffold for drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine has surged, driven by advancements in medicinal chemistry and computational drug design. The cyclopropyl group in its structure enhances metabolic stability, while the oxadiazole ring contributes to its binding affinity. These attributes make it a promising candidate for developing small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. Additionally, its hydrazinyl side chain offers opportunities for further derivatization, enabling the synthesis of analogs with improved pharmacokinetic profiles.

The synthesis of CAS No. 1338653-70-5 typically involves multi-step reactions, including cyclization and condensation processes. One common approach is the reaction of 2-hydrazinylpyridine with 3-cyclopropyl-1,2,4-oxadiazole-5-carboxylic acid derivatives under controlled conditions. Optimizing these synthetic routes is a key focus for chemists, as yield and purity are critical for downstream applications. Recent studies have also explored green chemistry techniques to reduce environmental impact, aligning with global trends toward sustainable research practices.

From a mechanistic perspective, 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine has shown intriguing interactions with biological systems. For instance, its oxadiazole core can mimic peptide bonds, making it valuable for designing enzyme inhibitors. Computational studies using molecular docking and QSAR modeling have further elucidated its binding modes, aiding in the rational design of more potent derivatives. These insights are particularly relevant for researchers investigating structure-activity relationships (SAR) in drug development.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. Its structural motifs are found in herbicides and fungicides, suggesting utility in crop protection. The cyclopropyl group, in particular, may enhance bioavailability in plant systems, addressing challenges such as pesticide resistance. As the agricultural sector seeks eco-friendly solutions, 1338653-70-5 could play a role in next-generation formulations.

In the context of market trends, the demand for specialty chemicals like 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine is expected to grow, fueled by R&D investments in life sciences. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Furthermore, patent filings related to its derivatives highlight its commercial potential, particularly in niche therapeutic areas.

For laboratories handling CAS No. 1338653-70-5, proper storage and handling are essential to maintain stability. The compound should be kept in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm structural integrity. Researchers are advised to consult safety data sheets (SDS) and adhere to institutional protocols when working with this material.

Looking ahead, the exploration of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine is poised to expand, with interdisciplinary collaborations driving innovation. Its compatibility with high-throughput screening platforms and combinatorial chemistry methods opens doors to large-scale studies. As the scientific community prioritizes precision medicine and targeted therapies, this compound’s modular design offers a flexible toolkit for addressing unmet medical needs.

In summary, 1338653-70-5 represents a compelling case study in modern chemical research, bridging gaps between synthetic chemistry, biology, and materials science. Its multifaceted applications underscore the importance of heterocyclic compounds in solving real-world challenges. For those seeking to explore its potential further, staying updated with the latest literature and technological advancements will be key to unlocking its full value.